Cas no 1346689-87-9 (Ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate)

• Product Name: Ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate
• CAS No: 1346689-87-9
• MF: C₁₃H₁₄BrFO₂
• MW: 301.151466846466
• CID: 4935289
• Update Time: 2025-10-31

Ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate
• Ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate

• Inchi： 1S/C13H14BrFO2/c1-2-17-12(16)13(6-3-7-13)10-5-4-9(14)8-11(10)15/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： CMPKOFMAMMTVFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1(C(=O)OCC)CCC1

Computed Properties

• Exact Mass: 300.01612 g/mol
• Monoisotopic Mass: 300.01612 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3
• Molecular Weight: 301.15

Additional information on Ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate

Research Brief on Ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate (CAS: 1346689-87-9) in Chemical Biology and Pharmaceutical Applications

Ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate (CAS: 1346689-87-9) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its cyclobutane carboxylate core and halogenated aromatic ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics targeting inflammatory and oncological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of Ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate to enhance its binding affinity for Bruton's tyrosine kinase (BTK), a key target in B-cell malignancies. The study employed computational docking and molecular dynamics simulations to predict interactions, followed by synthetic modifications to improve pharmacokinetic properties. The results demonstrated that derivatives of this compound exhibited sub-micromolar inhibitory activity, positioning it as a promising scaffold for next-generation BTK inhibitors.

Another pivotal application was reported in a 2024 ACS Chemical Biology paper, where the compound was utilized as a precursor for fluorinated probes in positron emission tomography (PET) imaging. The 4-bromo-2-fluorophenyl moiety facilitated radiolabeling with fluorine-18, enabling non-invasive visualization of tumor microenvironments in preclinical models. This advancement underscores the dual utility of the compound in both therapeutic and diagnostic contexts.

From a synthetic chemistry perspective, recent patents (e.g., WO2023123567) have detailed novel catalytic methods to produce Ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate with higher enantioselectivity, addressing previous challenges in stereocontrol. These innovations are critical for scaling up production while maintaining the purity required for pharmaceutical applications.

In conclusion, Ethyl 1-(4-bromo-2-fluorophenyl)cyclobutanecarboxylate (1346689-87-9) exemplifies the convergence of chemical synthesis and biological innovation. Its adaptability in drug design, imaging, and catalysis highlights its growing importance in the pharmaceutical pipeline. Future research directions may focus on expanding its therapeutic indications and optimizing delivery formulations to overcome bioavailability limitations.